2-(4-benzylpiperazine-1-carbonyl)-5-((3-methoxybenzyl)oxy)-4H-pyran-4-one

Specification

• CAS No.: 1021209-71-1
• Molecular Formula: C25H26N2O5
• Molecular Weight: 434.492
• IUPAC Name: 2-(4-benzylpiperazine-1-carbonyl)-5-[(3-methoxyphenyl)methoxy]pyran-4-one
• Standard InChI: InChI=1S/C25H26N2O5/c1-30-21-9-5-8-20(14-21)17-31-24-18-32-23(15-22(24)28)25(29)27-12-10-26(11-13-27)16-19-6-3-2-4-7-19/h2-9,14-15,18H,10-13,16-17H2,1H3
• Standard InChI Key: RBKDLOPHGAATRR-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)COC2=COC(=CC2=O)C(=O)N3CCN(CC3)CC4=CC=CC=C4

Introduction

2-(4-benzylpiperazine-1-carbonyl)-5-((3-methoxybenzyl)oxy)-4H-pyran-4-one is a synthetic organic compound belonging to the class of benzylpiperazine derivatives. This compound features a complex structure, including a pyranone core, which is significant in medicinal chemistry due to its diverse biological activities. The compound's synthesis and characterization are crucial for understanding its potential applications in pharmacology.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions, including the use of specific reagents such as acids or bases and solvents like ethanol or dichloromethane. Purification methods such as recrystallization or chromatography are often employed to isolate the final product in high purity.

Pharmacological Activity

Piperazine derivatives, including this compound, are known for their psychoactive properties and potential therapeutic uses. Preliminary studies suggest that 2-(4-benzylpiperazine-1-carbonyl)-5-((3-methoxybenzyl)oxy)-4H-pyran-4-one may exhibit neuroprotective effects, making it a candidate for further investigation in neurodegenerative diseases.

Mechanism of Action

The mechanism of action for this compound is primarily related to its interaction with neurotransmitter systems. Further research is needed to fully elucidate its effects and potential therapeutic applications.

Characterization Techniques

Relevant analyses such as infrared spectroscopy (IR), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are essential for characterizing this compound's properties accurately.

Availability and Suppliers

This compound can be sourced from various chemical suppliers and research institutions specializing in organic synthesis and medicinal chemistry.